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Compound of Interest

Compound Name: 4-Phenyl-2-butanol

Cat. No.: B1222856

An In-depth Technical Guide to the Thermochemical Data of 4-Phenyl-2-Butanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for 4-phenyl-2-butanol. Due to a lack of experimentally determined values for this specific
compound, this guide presents a combination of calculated data and relevant experimental
data for structurally similar aromatic alcohols. This information is crucial for professionals in
drug development and chemical research for understanding the energetic properties, stability,
and reactivity of this compound.

Core Thermochemical Data

The following tables summarize the available calculated thermochemical data for 4-phenyl-2-
butanol and experimental data for related aromatic alcohols for comparative purposes. It is
important to note that the data for 4-phenyl-2-butanol are theoretical estimations and should
be used with the understanding that experimental verification is required for critical
applications.

Table 1: Calculated Thermochemical Data for 4-Phenyl-2-Butanol
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Property Value Unit Source
Standard Gibbs Free
) Joback Calculated
Energy of Formation 6.47 kJ/mol
Property
(AfG®)
Enthalpy of Formation Joback Calculated
-170.71 kJ/mol
(gas, AfH gas) Property
Enthalpy of Fusion Joback Calculated
16.26 kJ/mol
(AfusH®) Property
Enthalpy of Joback Calculated
56.42 kJ/mol

Vaporization (AvapH®)

Property

Table 2: Experimental Thermochemical Data for Structurally Related Aromatic Alcohols
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Compound Property Value Unit Source
Standard
Enthalpy of
Benzyl Alcohol ) o -1545+1.7 kJ/mol [1]
Formation (liquid,
AfHCliquid)
Enthalpy of
Vaporization
65.75 + 0.51 kJ/mol [1]
(AvapH®©, 298.15
K)
Standard
Enthalpy of
) -88.8+1.8 kJ/mol [1]
Formation (gas,
AfH°gas)
Standard Molar
217.8 J/(K-mol) [2]
Entropy (5©298)
Constant
Pressure Heat
Capacity 215.94 J/(mol-K) [31[4]
(Cp,liquid,
298.15 K)
Constant
Pressure Heat
2-Phenylethanol Capacity 252.64 J/(mol-K) [5][6]
(Cp,liquid,
298.15 K)
Enthalpy of
Vaporization
66.7 kJ/mol [7]
(AvapH©, 298.15
K)

Experimental Protocols
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The determination of thermochemical data for a liquid organic compound such as 4-phenyl-2-
butanol would typically involve bomb calorimetry to determine the enthalpy of combustion and
Differential Scanning Calorimetry (DSC) to determine heat capacity and enthalpies of phase
transitions.

Bomb Calorimetry for Enthalpy of Combustion

This protocol outlines the procedure for determining the enthalpy of combustion of a liquid
sample like 4-phenyl-2-butanol.

Objective: To measure the heat of combustion of 4-phenyl-2-butanol at constant volume.
Apparatus:

* |soperibol bomb calorimeter

o Steel bomb vessel

e Crucible (platinum or other inert material)

« Ignition wire (e.g., nichrome)

o Oxygen cylinder with pressure regulator

o Calorimeter bucket with a known mass of water
e High-precision thermometer

o Stirrer

o Pellet press (for solid calibration standards)

e Analytical balance

Procedure:

o Calibration:

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b1222856?utm_src=pdf-body
https://www.benchchem.com/product/b1222856?utm_src=pdf-body
https://www.benchchem.com/product/b1222856?utm_src=pdf-body
https://www.benchchem.com/product/b1222856?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o A standard substance with a known heat of combustion, such as benzoic acid, is used to
determine the heat capacity of the calorimeter.

o A pellet of the standard (approximately 1 g) is weighed accurately.

o The pelletis placed in the crucible, and an ignition wire of known length is attached to the
electrodes of the bomb head, ensuring it touches the pellet.

o Asmall, known amount of water (typically 1 mL) is added to the bomb to saturate the
internal atmosphere, ensuring that any water formed during combustion is in the liquid
state.

o The bomb is sealed and filled with high-purity oxygen to a pressure of approximately 25-
30 atm.

o The bomb is placed in the calorimeter bucket containing a precisely weighed amount of
water.

o The initial temperature is recorded after thermal equilibrium is reached.

o The sample is ignited, and the temperature is recorded at regular intervals until a
maximum temperature is reached and it begins to cool.

o The heat capacity of the calorimeter is calculated from the temperature rise and the known
heat of combustion of the standard.

Sample Measurement:

o For a non-volatile liquid like 4-phenyl-2-butanol, a known mass of the liquid is accurately
weighed directly into the crucible.[8] For volatile liquids, encapsulation in a gelatin or
plastic capsule of known heat of combustion is necessary.[8]

o The procedure follows the same steps as the calibration (steps 3-9).

o The heat of combustion of the sample is calculated from the observed temperature rise
and the predetermined heat capacity of the calorimeter, with corrections made for the heat
of formation of nitric acid and the combustion of the ignition wire.[9]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1222856?utm_src=pdf-body
https://ebooks.inflibnet.ac.in/esp02/chapter/bomb-calorimetry/
https://ebooks.inflibnet.ac.in/esp02/chapter/bomb-calorimetry/
https://wtt-pro.nist.gov/error_500.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Differential Scanning Calorimetry (DSC) for Heat
Capacity and Enthalpy of Fusion

This protocol describes the use of DSC to measure the heat capacity and enthalpy of fusion of
4-phenyl-2-butanol.

Objective: To determine the specific heat capacity as a function of temperature and the
enthalpy of fusion.

Apparatus:

 Differential Scanning Calorimeter

Hermetically sealed DSC pans (e.g., aluminum)

Crimper for sealing pans

Analytical balance

Reference material with a known heat capacity (e.g., sapphire)
Procedure:

» Heat Capacity Measurement (ASTM E1269):[10]

o An empty DSC pan is run as a baseline.

o Areference material (e.g., a sapphire disk of known mass) is placed in a pan and run
through the desired temperature program (e.g., -100 °C to 600 °C at a heating rate of 20
°C/min).[10][11]

o A known mass of 4-phenyl-2-butanol is hermetically sealed in a DSC pan.

o The sample is subjected to the same temperature program as the baseline and the
reference material.

o The specific heat capacity of the sample is calculated by comparing the heat flow signals
of the sample, the empty pan (baseline), and the reference material.[12]
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» Enthalpy of Fusion Measurement:

o

A known mass of 4-phenyl-2-butanol is hermetically sealed in a DSC pan.

The sample is cooled to a temperature below its expected freezing point.

[¢]

The sample is then heated at a controlled rate through its melting point.

[e]

The enthalpy of fusion is determined by integrating the area of the melting peak on the

[e]

DSC thermogram.

Visualizations
Reaction Pathway: Hydrogenation of 4-Phenyl-2-
butanone

The following diagram illustrates the reaction pathway for the hydrogenation of 4-phenyl-2-
butanone, where 4-phenyl-2-butanol is a key intermediate. This process can lead to different
products depending on the catalyst and reaction conditions.[13][14]
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Hydrogenation pathway of 4-phenyl-2-butanone.

Logical Workflow: Experimental Determination of
Enthalpy of Formation

The diagram below outlines the logical workflow for the experimental determination of the

standard enthalpy of formation of 4-phenyl-2-butanol.
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Experimental Measurements

Bomb Calorimetry of DSC Measurement of
4-Phenyl-2-butanol 4-Phenyl-2-butanol
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Workflow for determining the enthalpy of formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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